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Compound of Interest

Compound Name: Tsugacetal

Cat. No.: B15594144

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tsugacetal, a naturally derived aryltetralin lignan acetal, has garnered interest within the
scientific community for its potential therapeutic applications. This technical guide provides a
comprehensive overview of Tsugacetal, including its chemical identity, physicochemical
properties, detailed synthesis protocols, and preliminary biological activities. The information
presented herein is intended to serve as a foundational resource for researchers and
professionals engaged in natural product chemistry, medicinal chemistry, and drug discovery
and development.

Chemical Identity

Identifier Value

CAS Number 158860-63-4

(1R,2R,3R,4S)-4-(3,4-dimethoxyphenyl)-2-
IUPAC Name (3,4,5-trimethoxyphenyl)-6,8-
dioxabicyclo[3.2.1]octan-3-ol

Molecular Formula C21H240e6

PubChem CID 14009037

Physicochemical Properties
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Currently, detailed quantitative data on the physicochemical properties of Tsugacetal, such as
melting point, boiling point, and solubility, are not extensively reported in publicly available
literature. As a complex natural product, it is expected to be a crystalline solid at room
temperature with solubility in common organic solvents. Further experimental determination of
these properties is warranted.

Synthesis

The first enantioselective total synthesis of (+)-Tsugacetal was reported by Li, et al. in 2022.[1]
[2] This multi-step synthesis provides a reliable method for obtaining the compound for further
study.

Key Experimental Protocol: Stereoselective Total
Synthesis

The synthesis involves a sequence of 7-8 steps, with a key step being a Pd-catalyzed
asymmetric allylic cycloaddition.[1][2] The detailed experimental procedures, including reagent
guantities, reaction conditions, and purification methods, are available in the supporting
information of the primary literature.[2] Researchers are directed to this source for a
comprehensive understanding of the synthetic route.

Synthesis Workflow
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Caption: High-level workflow for the total synthesis of (+)-Tsugacetal.

Biological Activity

Preliminary in vitro studies have been conducted to evaluate the cytotoxic activity of (+)-
Tsugacetal and its stereoisomers against several cancer cell lines.[1][2]
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In Vitro Cytotoxicity

The available literature indicates that the synthesized stereoisomers of lignan acetals, including
(+)-Tsugacetal, were examined for their in vitro cytotoxicity.[1][2] However, specific ICso values
and the panel of cancer cell lines tested are detailed within the primary research article and its
supplementary data. For a comprehensive understanding of the cytotoxic profile, direct
consultation of this source is recommended.

Signaling Pathways and Mechanism of Action

The precise signaling pathways and the detailed mechanism of action through which
Tsugacetal may exert its cytotoxic effects have not yet been elucidated. Further research is
required to identify the molecular targets and understand how this compound interferes with
cancer cell proliferation and survival.

Proposed Areas for Future Investigation

Based on the activities of other natural products, potential signaling pathways for investigation
could include those commonly dysregulated in cancer, such as apoptosis, cell cycle regulation,
and angiogenesis pathways.
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Caption: Potential signaling pathways for future investigation of Tsugacetal's mechanism of
action.
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Conclusion and Future Directions

Tsugacetal is a structurally interesting natural product with preliminary evidence of biological
activity. The successful total synthesis opens the door for further investigation into its medicinal
chemistry potential. Future research should focus on:

» Detailed Biological Evaluation: Comprehensive screening against a wider panel of cancer
cell lines to determine its spectrum of activity and potency (ICso values).

» Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways affected by Tsugacetal.

» Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs to identify
key structural features required for its biological activity.

This technical guide provides a starting point for researchers and drug development
professionals interested in exploring the potential of Tsugacetal as a novel therapeutic agent.
The detailed experimental protocols from the cited literature are crucial for the synthesis and
subsequent investigation of this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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